Cas no 2171615-51-1 (4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoethyl}benzoic acid)

• Product Name: 4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoethyl}benzoic acid
• CAS No: 2171615-51-1
• MF: C₂₇H₂₆N₂O₅
• MW: 458.505747318268
• CID: 5772218
• PubChem ID: 165479498
• Update Time: 2025-06-14

4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoethyl}benzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1505751
• 4-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]ethyl}benzoic acid
• 2171615-51-1
• 4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoethyl}benzoic acid

• Inchi： 1S/C27H26N2O5/c1-17(25(30)28-15-14-18-10-12-19(13-11-18)26(31)32)29-27(33)34-16-24-22-8-4-2-6-20(22)21-7-3-5-9-23(21)24/h2-13,17,24H,14-16H2,1H3,(H,28,30)(H,29,33)(H,31,32)
• InChI Key： KEFZIADWKAFRBQ-UHFFFAOYSA-N
• SMILES： O(C(NC(C)C(NCCC1C=CC(C(=O)O)=CC=1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 458.18417193g/mol
• Monoisotopic Mass: 458.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 698
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 105Ų

Additional information on 4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoethyl}benzoic acid

Research Briefing on 4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoethyl}benzoic acid (CAS: 2171615-51-1)

In recent years, the compound 4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoethyl}benzoic acid (CAS: 2171615-51-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its fluorenylmethoxycarbonyl (Fmoc) protecting group and benzoic acid moiety, serves as a critical intermediate in peptide synthesis and drug development. Its unique structural features make it a valuable tool for researchers exploring novel therapeutic agents and biomaterials.

Recent studies have highlighted the role of 4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoethyl}benzoic acid in the synthesis of peptide-based drugs, particularly in the context of targeted drug delivery systems. The Fmoc group, a widely used protecting group in solid-phase peptide synthesis (SPPS), ensures the stability and selectivity of the compound during chemical reactions. Meanwhile, the benzoic acid moiety enhances the molecule's solubility and bioavailability, making it an attractive candidate for further modification and application in medicinal chemistry.

One of the most notable advancements involving this compound is its incorporation into self-assembling peptide hydrogels. Researchers have demonstrated that derivatives of 4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoethyl}benzoic acid can form stable hydrogels under physiological conditions, which are being explored for applications in tissue engineering and controlled drug release. These hydrogels exhibit excellent biocompatibility and tunable mechanical properties, offering promising avenues for regenerative medicine.

In addition to its applications in biomaterials, this compound has also been investigated for its potential in cancer therapeutics. A 2023 study published in the Journal of Medicinal Chemistry reported the synthesis of a series of peptide conjugates using 4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoethyl}benzoic acid as a key building block. These conjugates demonstrated enhanced tumor-targeting capabilities and improved pharmacokinetic profiles in preclinical models, suggesting their potential as next-generation anticancer agents.

Despite these promising developments, challenges remain in the large-scale production and optimization of 4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoethyl}benzoic acid-based therapeutics. Researchers are actively working to address issues related to synthesis efficiency, cost-effectiveness, and scalability. Recent advancements in automated peptide synthesis and green chemistry approaches are expected to mitigate some of these challenges, paving the way for broader applications of this compound in the pharmaceutical industry.

In conclusion, 4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoethyl}benzoic acid (CAS: 2171615-51-1) represents a versatile and valuable molecule in chemical biology and drug development. Its applications span from peptide synthesis and biomaterials to targeted cancer therapies, underscoring its importance in contemporary research. As scientists continue to explore its potential, this compound is poised to play a pivotal role in the advancement of innovative therapeutic strategies.